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Compound of Interest

Compound Name: Benzyl benzoate-d5

Cat. No.: B12400445 Get Quote

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of Benzyl benzoate-d5. It is intended for researchers, scientists, and

professionals in drug development who utilize deuterated compounds in their studies. This

document summarizes key quantitative data, outlines relevant experimental protocols, and

provides a visual representation of a common synthetic workflow.

Core Physical and Chemical Properties
Benzyl benzoate-d5 is the deuterated form of Benzyl benzoate, with five deuterium atoms

replacing five hydrogen atoms on the phenyl ring of the benzyl group.[1] While many physical

properties are not extensively reported for the deuterated variant, they are expected to be very

similar to the non-deuterated (protio) form. The primary difference lies in the molecular weight

due to the presence of deuterium.

Below is a summary of the key physical and chemical properties for both Benzyl benzoate and

its deuterated analog, Benzyl benzoate-d5.
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Property Benzyl Benzoate-d5 Benzyl Benzoate

Molecular Formula C₁₄D₅H₇O₂[1] C₁₄H₁₂O₂[2][3]

Molecular Weight 217.27 g/mol [1] 212.24 g/mol [2][4]

CAS Number 347840-01-1[1][5] 120-51-4[2][3]

Appearance

Colorless oily liquid or solid

flakes depending on

temperature.[6][7]

Clear, colorless oily liquid.[6][8]

Odor
Faintly aromatic, sweet-

balsamic.[3][7][8]

Faintly aromatic, sweet-

balsamic.[3][7][8]

Melting Point
Not explicitly reported;

expected to be near 17-21 °C.
17-21 °C (63-70 °F)[3][6][9]

Boiling Point

Not explicitly reported;

expected to be near 323-324

°C.

323-324 °C (613-615 °F)[3][6]

[9]

Density

Not explicitly reported;

expected to be near 1.118

g/cm³.

1.118 g/cm³ at 20 °C.[4][6][9]

Refractive Index

Not explicitly reported;

expected to be near 1.568-

1.571.

1.568 - 1.571 (20 °C/D)[4]

Solubility Profile
The solubility of Benzyl benzoate-d5 is presumed to be identical to that of Benzyl benzoate. It

is characterized by its poor solubility in water and good solubility in most organic solvents.[7]

[10]
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Solvent Solubility Temperature

Water
Insoluble (approx. 0.003 g/100

mL)[10]
20 °C[10]

Ethanol Soluble[7][8][10] Room Temperature

Ether Soluble[7][10] Room Temperature

Chloroform Soluble[7] Room Temperature

Glycerin Insoluble[7] Room Temperature

Experimental Protocols
While specific experimental protocols for the determination of all physical properties of Benzyl
benzoate-d5 are not readily available, the synthesis of its non-deuterated counterpart is well-

documented. The following is a generalized protocol for the synthesis of Benzyl benzoate,

which can be adapted for the deuterated form by using the appropriate deuterated starting

material (benzyl-d5-alcohol or benzyl-d5-chloride).

Synthesis of Benzyl Benzoate via Esterification

This protocol describes the synthesis of Benzyl benzoate from sodium benzoate and benzyl

chloride, a common industrial method.[11][12]

Materials:

Sodium Benzoate

Benzyl Chloride (or Benzyl-d5-Chloride for the deuterated product)

Phase Transfer Catalyst (e.g., a tertiary amine like triethylamine)[12]

Aqueous solution for washing (e.g., water, sodium bicarbonate solution)

Organic solvent for extraction (if necessary)

Drying agent (e.g., anhydrous sodium sulfate)
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Procedure:

Reaction Setup: A slurry of dry sodium benzoate is prepared in a slight excess of benzyl

chloride in a reaction vessel equipped with a stirrer and a condenser.[12]

Catalysis: A small amount of a tertiary amine catalyst is added to the mixture. This lowers the

required reaction temperature and time.[12]

Heating: The mixture is heated to approximately 130-140°C with continuous stirring for about

one hour.[12]

Work-up:

After cooling, the reaction mixture is washed with water to remove inorganic salts.[11]

An alkali wash (e.g., with a sodium bicarbonate solution) is performed to neutralize any

remaining acidic components.[11]

Purification: The crude ester is purified via distillation under reduced pressure to isolate the

high-purity Benzyl benzoate.[11]

Visualization of Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

Benzyl benzoate.
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General Workflow for Benzyl Benzoate Synthesis

Synthesis

Purification

Starting Materials
(Sodium Benzoate & Benzyl-d5-Chloride)

Esterification Reaction
(with Catalyst)

Aqueous & Alkali Wash

Crude Product

Reduced Pressure Distillation

Pure Benzyl Benzoate-d5

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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